Cas no 154544-29-3 (4-(2-Hydroxyethoxy)-3-iodo-5-methoxybenzaldehyde)
154544-29-3 structure
Product Name:4-(2-Hydroxyethoxy)-3-iodo-5-methoxybenzaldehyde
CAS No:154544-29-3
MF:C10H11IO4
MW:322.096415758133
CID:2779321
PubChem ID:1714064
Update Time:2025-04-21
4-(2-Hydroxyethoxy)-3-iodo-5-methoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 154544-29-3
- DTXCID30315937
- SCHEMBL7122419
- STK400659
- AK-968/40709987
- QKGBFXYMUNMYLA-UHFFFAOYSA-N
- Benzaldehyde, 4-(2-hydroxyethoxy)-3-iodo-5-methoxy-
- 3-Methoxy-4-hydoxyethoxy-5-iodobenzaldehyde
- DTXSID40364895
- AKOS000303977
- 4-(2-Hydroxyethoxy)-3-iodo-5-methoxybenzaldehyde
-
- MDL: MFCD02257170
- Inchi: 1S/C10H11IO4/c1-14-9-5-7(6-13)4-8(11)10(9)15-3-2-12/h4-6,12H,2-3H2,1H3
- InChI Key: QKGBFXYMUNMYLA-UHFFFAOYSA-N
- SMILES: IC1=CC(C=O)=CC(=C1OCCO)OC
Computed Properties
- Exact Mass: 321.97021Da
- Monoisotopic Mass: 321.97021Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 55.8Ų
4-(2-Hydroxyethoxy)-3-iodo-5-methoxybenzaldehyde Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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